Cas no 1820715-66-9 (6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester)

• Product Name: 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester
• CAS No: 1820715-66-9
• MF: C₁₁H₉BrO₂S
• MW: 285.156961202621
• CID: 6838867
• PubChem ID: 118471217
• Update Time: 2025-05-19

6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester
• methyl 6-bromo-3-methyl-1-benzothiophene-2-carboxylate
• SY386412
• G11442
• Methyl 6-bromo-3-methylbenzothiophene-2-carboxylate
• SCHEMBL17204642
• 1820715-66-9
• methyl 6-bromo-3-methylbenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C11H9BrO2S/c1-6-8-4-3-7(12)5-9(8)15-10(6)11(13)14-2/h3-5H,1-2H3
• InChI Key： BERCDIQVCIDCMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(C(=O)OC)=C2C

Computed Properties

• Exact Mass: 283.95066Da
• Monoisotopic Mass: 283.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester

6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1820715-66-9, commonly referred to as 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzo[b]thiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of a bromine substituent at the 6-position and a methyl group at the 3-position, along with the carboxylic acid methyl ester group at the 2-position, makes this compound unique and versatile in its applications.

Benzo[b]thiophenes are known for their stability and reactivity, making them valuable in various chemical reactions. The bromine substituent at the 6-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is particularly useful in synthetic chemistry for directing reactions or modifying physical properties such as solubility and thermal stability.

The methyl ester group at the 2-position plays a crucial role in enhancing the compound's reactivity. Ester groups are commonly used as protecting groups for carboxylic acids, and their presence can facilitate further functionalization or serve as intermediates in more complex syntheses. Recent studies have highlighted the importance of such functional groups in drug design and material science.

Recent research has focused on the synthesis and characterization of 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester. One notable study published in *Journal of Heterocyclic Chemistry* explored its synthesis via a multi-step process involving Friedel-Crafts alkylation and subsequent bromination. The authors demonstrated that this compound exhibits excellent thermal stability, making it suitable for high-temperature applications.

In terms of applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A recent study published in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved charge transport properties.

The benzothiophene framework has also been explored in medicinal chemistry. The compound's ability to act as a scaffold for bioactive molecules has led to its investigation as a potential drug candidate. For instance, researchers at Stanford University reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential use in developing new therapeutic agents.

From an environmental perspective, understanding the degradation pathways of 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester is crucial for assessing its environmental impact. Studies conducted by environmental chemists have shown that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments.

In conclusion, 6-Bromo-3-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS No. 1820715-66-9) is a versatile and intriguing molecule with applications spanning organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.